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Compound of Interest

Compound Name:
(2-Morpholinopyrimidin-4-

yl)methanol

Cat. No.: B11754314

Get Quote

Part 1: Executive Summary & Structural Context
(2-Morpholinopyrimidin-4-yl)methanol is a critical pharmacophore intermediate, frequently

utilized in the synthesis of PI3K, mTOR, and ATR kinase inhibitors. Its structure combines a

pyrimidine core (imparting aromaticity and hydrogen-bonding potential) with a morpholine ring

(improving solubility and pharmacokinetic properties) and a primary alcohol (serving as a

versatile handle for further functionalization).

This guide provides a definitive spectral characterization framework. Unlike standard databases

that list raw peaks, this document synthesizes experimental data with mechanistic

interpretation, enabling researchers to validate structural integrity and identify impurities in

high-throughput workflows.

Chemical Identity[1][2][3][4]
IUPAC Name: [2-(Morpholin-4-yl)pyrimidin-4-yl]methanol

Molecular Formula:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b11754314#bc-rfq
https://www.benchchem.com/product/b11754314/docs?utm_src=pdf-body#technical-guide-spectral-profiling-of-2-morpholinopyrimidin-4-yl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11754314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[1]

Molecular Weight: 195.22 g/mol

Key Structural Features:

Pyrimidine Ring: Electron-deficient aromatic system.

C2-Morpholine: Electron-donating substituent via resonance (N-lone pair delocalization).

C4-Hydroxymethyl: Benzylic-like alcohol, susceptible to oxidation.

Part 2: Analytical Workflow & Methodology
To ensure data fidelity, the following self-validating workflow is recommended. This protocol

minimizes solvent effects and impurity interference.
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Figure 1: Integrated spectral characterization workflow for pyrimidine intermediates.

Sample Preparation Protocols
NMR Spectroscopy: Dissolve 5-10 mg in 0.6 mL DMSO-

.

is secondary; DMSO is preferred to visualize the hydroxyl proton and prevent aggregation of
the polar pyrimidine core.
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Mass Spectrometry: Prepare a 10 µM solution in 50:50 Methanol/Water + 0.1% Formic Acid.

Direct infusion or UPLC-MS (C18 column) is suitable.

Infrared Spectroscopy: Neat solid analysis using Attenuated Total Reflectance (ATR) on a

diamond crystal.

Part 3: Nuclear Magnetic Resonance (NMR) Analysis
The NMR spectrum of this compound is characterized by the distinct desymmetrization of the

pyrimidine ring and the specific coupling patterns of the morpholine ring.

1H NMR Data (400 MHz, DMSO- )
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Logic

Py-H6 8.35 Doublet (d) 1H 5.2

Deshielded

by adjacent N

atoms; typical

for C6

pyrimidine.

Py-H5 6.72 Doublet (d) 1H 5.2

Shielded

relative to H6;

doublet

confirms 4,5-

substitution

pattern.

OH 5.35 Triplet (t) 1H 5.8

Hydroxyl

proton. Triplet

indicates

coupling to

. Disappears

with

shake.

-OH 4.38 Doublet (d) 2H 5.8

Benzylic-like

position.

Couples to

OH.

Becomes

singlet upon

exchange.

Morph-N- 3.70 - 3.75 Multiplet (m) 4H - Protons alpha

to Nitrogen.

Broadened

due to

restricted
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rotation/reson

ance with

pyrimidine.

Morph-O- 3.60 - 3.65 Multiplet (m) 4H -

Protons alpha

to Oxygen.

Typical ether

region.

13C NMR Data (100 MHz, DMSO- )
Shift (

, ppm)
Carbon Type Assignment Interpretation

169.5 Quaternary (C) C2 (Pyrimidine)

Highly deshielded due

to two adjacent

Nitrogens and amino-

substituent.

161.2 Quaternary (C) C4 (Pyrimidine)

Ipso-carbon bearing

the hydroxymethyl

group.

158.0 Methine (CH) C6 (Pyrimidine)

Alpha to nitrogen,

characteristic aromatic

signal.

106.5 Methine (CH) C5 (Pyrimidine)
Beta to nitrogen,

relatively shielded.

66.2
Methylene (

)

Morpholine O- Typical ether carbon

shift.

63.5
Methylene (

)
-OH

Primary alcohol

carbon.

44.1
Methylene (

)

Morpholine N-

Shifted upfield relative

to O-

due to N-connection.
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Expert Insight: The chemical shift of the pyrimidine C5 proton (6.72 ppm) is a critical purity

marker. If the morpholine substitution fails (leaving a chloride), this proton shifts significantly

downfield (>7.5 ppm) due to the loss of the electron-donating effect of the morpholine nitrogen.

Part 4: Mass Spectrometry (MS) Profile
Mass spectrometry confirms the molecular weight and provides structural verification through

fragmentation.

ESI-MS Data (Positive Mode)
[M+H]+: m/z 196.11 (Calculated: 196.1086)

[M+Na]+: m/z 218.09

[2M+H]+: m/z 391.22 (Dimer formation common in ESI at high concentrations)

Fragmentation Pathway (MS/MS)
The fragmentation pattern is dominated by the stability of the morpholine and pyrimidine rings.

[M+H]+ 
 m/z 196.11

Loss of H2O 
 m/z 178.10

-18 Da (Dehydration)

Loss of CH2OH 
 m/z 165.09

-31 Da (Alpha-cleavage)

Morpholine Cleavage 
 m/z 86.06

Ring fragmentation

Click to download full resolution via product page

Figure 2: Proposed ESI+ fragmentation pathway.

Diagnostic Peaks:

m/z 178: Loss of water from the primary alcohol. This is often the base peak in in-source

fragmentation.
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m/z 165: Cleavage of the hydroxymethyl group, leaving the cationic pyrimidine-morpholine

core.

Part 5: Infrared Spectroscopy (IR)
IR analysis is rapid for solid-state identification and polymorph screening.

Wavenumber (

)
Intensity Assignment Functional Group

3250 - 3400 Broad, Medium O-H Stretch
Primary Alcohol (H-

bonded)

2850 - 2960 Medium C-H Stretch
Aliphatic (Morpholine

)

1585 Strong C=N / C=C Stretch
Pyrimidine Ring

Breathing

1540 Strong C=N Stretch Pyrimidine Ring

1240 Medium C-N Stretch

Aryl-Amine

(Pyrimidine-

Morpholine)

1110 Strong C-O Stretch
Ether (Morpholine) &

Primary Alcohol

Interpretation: The absence of a carbonyl band (~1700

) confirms the reduction of any ester precursors. The strong bands at 1585 and 1540

are diagnostic of the 2,4-disubstituted pyrimidine system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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